Cas no 18179-67-4 (Sulfametorine sodium)
Sulfametorine sodium Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-(5-methoxy-2-pyrimidinyl)-, sodium salt (1:1)
- SULFAMETHOXYDIAZINE SODIUM
- 2-(p-Aminobenzenesulfonamido)-5-methoxypyrimidine sodium salt
- 2-Sulfanilamido-5-methoxypyrimidine sodium salt
- 4-Amino-N-(5-methoxy-2-pyrimidinyl)benzenesulfonamide sodium salt
- 5-Methoxysulfadiazine sodium
- Methoxypyrimal sodium
- N(sup 1)-(5-Methoxy-2-pyrimidinyl)sulfanilamide,sodium salt
- Sulfa-5-methoxypyrimidine sodium salt
- Sulfameter sodium
- Sulfametorine sodium
- sodium ((4-aminophenyl)sulfonyl)(5-methoxypyrimidin-2-yl)amide
- AKOS015913839
- J-524308
- SULFAMETOXYDIAZINE SODIUM [WHO-DD]
- Sulfametoxydiazine sodium
- SODIUM SULFAMETIN
- 37CB04ZYB9
- BENZENESULFONAMIDE, 4-AMINO-N-(5-METHOXY-2-PYRIMIDINYL)-, SODIUM SALT (1:1)
- 18179-67-4
- sodium 4-{[(5-methoxypyrimidin-2-yl)azanidyl]sulfonyl}aniline
- SULFANILAMIDE, N1-(5-METHOXY-2-PYRIMIDINYL)-, MONOSODIUM SALT
- G71475
- sodium,[4-[(5-methoxypyrimidin-2-yl)sulfamoyl]phenyl]azanide
- sodium 4-[(5-methoxypyrimidin-2-yl)azanidylsulfonyl]aniline
-
- MDL: MFCD01683103
- Inchi: 1S/C11H11N4O3S.Na/c1-18-9-6-13-11(14-7-9)15-19(16,17)10-4-2-8(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1
- InChI Key: LBCSHRNIIWKVRX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)([N-]C1N=CC(=CN=1)OC)(=O)=O.[Na+]
Computed Properties
- Exact Mass: 302.04500
- Monoisotopic Mass: 302.04495568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 103.55000
- LogP: 3.12350
Sulfametorine sodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE99590-250mg |
Sulfamethoxydiazine |
18179-67-4 | 97% | 250mg |
$12.00 | 2024-04-20 | |
| A2B Chem LLC | AE99590-1g |
Sulfamethoxydiazine |
18179-67-4 | 97% | 1g |
$32.00 | 2024-04-20 | |
| Ambeed | A293842-250mg |
Sodium ((4-aminophenyl)sulfonyl)(5-methoxypyrimidin-2-yl)amide |
18179-67-4 | 97% | 250mg |
$19.0 | 2025-03-04 | |
| Ambeed | A293842-1g |
Sodium ((4-aminophenyl)sulfonyl)(5-methoxypyrimidin-2-yl)amide |
18179-67-4 | 97% | 1g |
$44.0 | 2025-03-04 | |
| 1PlusChem | 1P00AQ3Q-1g |
Sulfamethoxydiazine |
18179-67-4 | 97% | 1g |
$32.00 | 2025-02-25 | |
| 1PlusChem | 1P00AQ3Q-250mg |
Sulfamethoxydiazine |
18179-67-4 | 97% | 250mg |
$12.00 | 2025-02-25 |
Sulfametorine sodium Suppliers
Sulfametorine sodium Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Sulfametorine sodium
Comprehensive Overview of Sulfametorine Sodium (CAS No. 18179-67-4): Properties, Applications, and Industry Insights
Sulfametorine sodium (CAS No. 18179-67-4) is a specialized sulfonamide derivative with broad applications in veterinary medicine and livestock health management. As a sodium salt formulation, it offers enhanced solubility and bioavailability compared to its parent compound, making it a preferred choice for veterinary pharmaceutical formulations. The compound's unique chemical structure, featuring a sulfonamide core with optimized substituents, contributes to its targeted antimicrobial activity against common pathogens affecting food-producing animals.
Recent industry trends highlight growing interest in sulfametorine sodium alternatives and sulfametorine sodium solubility studies, particularly among researchers investigating next-generation antimicrobial agents. With increasing global focus on antibiotic stewardship in agriculture, the precise dosing and mechanism of action of sulfametorine sodium veterinary use have become subjects of significant scientific inquiry. Analytical methods for CAS 18179-67-4 detection have advanced considerably, enabling more accurate residue monitoring in compliance with international food safety standards.
The pharmacokinetic profile of Sulfametorine sodium demonstrates several advantageous characteristics, including rapid absorption and distribution to target tissues. Veterinary practitioners frequently search for information about sulfametorine sodium dosage guidelines and sulfametorine sodium withdrawal times, reflecting practical concerns in clinical applications. Recent publications have addressed these questions while emphasizing the importance of species-specific protocols to ensure both therapeutic efficacy and regulatory compliance.
From a chemical perspective, 18179-67-4 exhibits stability under standard storage conditions, though manufacturers recommend protection from excessive moisture and light. The compound's sulfametorine sodium molecular weight (approximately 314.3 g/mol) and well-characterized spectral properties facilitate quality control procedures. Analytical chemists have developed robust HPLC and LC-MS methods for sulfametorine sodium purity analysis, responding to the pharmaceutical industry's demand for precise quantification techniques.
Environmental considerations have prompted research into sulfametorine sodium degradation pathways, with particular attention to photolytic and microbial breakdown products. These studies align with current regulatory emphasis on veterinary drug environmental impact assessment, a topic generating substantial discussion among policymakers and researchers. The compound's sulfametorine sodium ecotoxicity profile has been systematically evaluated in standardized test systems, providing data for comprehensive risk assessments.
Manufacturing processes for Sulfametorine sodium have evolved to incorporate green chemistry principles, addressing industry demands for sustainable pharmaceutical synthesis. Process chemists have optimized crystallization conditions to consistently produce material meeting pharmacopeial specifications for CAS 18179-67-4 quality standards. These advancements support the reliable supply of this important veterinary therapeutic agent while minimizing production-related environmental impacts.
Comparative efficacy studies have positioned sulfametorine sodium combination therapies as valuable tools for managing resistant bacterial strains in animal populations. This application intersects with growing concerns about antimicrobial resistance in livestock, making proper use education a priority for veterinary associations worldwide. Technical literature increasingly addresses sulfametorine sodium mechanism of action at the molecular level, providing insights that may inform future drug development efforts.
Quality assurance protocols for 18179-67-4 pharmaceutical grade material emphasize comprehensive characterization including X-ray diffraction studies and thermal analysis. These rigorous standards respond to regulatory requirements for veterinary drug manufacturing compliance, ensuring batch-to-batch consistency. Recent analytical advancements have enabled more sensitive detection of potential impurities, further enhancing product safety profiles.
The global market for Sulfametorine sodium reflects regional variations in veterinary practice regulations and livestock production systems. Market analysts note particular interest in sulfametorine sodium price trends and sulfametorine sodium suppliers from emerging agricultural economies. These market dynamics influence research investment decisions and formulation development strategies within the animal health sector.
Future research directions for CAS 18179-67-4 may explore novel delivery systems to optimize therapeutic outcomes while minimizing environmental dispersion. Innovations in sustained-release sulfametorine sodium formulations could address both efficacy and residue management challenges. Such developments would build upon the compound's established therapeutic profile while incorporating contemporary pharmaceutical technologies.
Scientific literature continues to expand regarding sulfametorine sodium stability studies under various environmental conditions, providing essential data for proper storage and handling recommendations. These studies complement ongoing work to standardize sulfametorine sodium analytical reference standards for quality control laboratories worldwide. The resulting methodological harmonization supports accurate monitoring throughout the product lifecycle.
Educational initiatives have emerged to promote responsible use of Sulfametorine sodium among veterinary professionals, addressing frequently searched topics like sulfametorine sodium safety profile and optimal administration protocols. These programs emphasize evidence-based decision making while considering animal welfare, public health, and environmental protection aspects integral to modern veterinary practice.
18179-67-4 (Sulfametorine sodium) Related Products
- 7470-75-9(3-Amino-N-(pyrimidin-2-yl)benzene-1-sulfonamide)
- 3459-20-9(Glymidine sodium)
- 1020719-78-1(Sulfadiazine-d)
- 339-44-6(Glymidine)
- 68-35-9(Sulfadiazine)
- 22199-08-2(Silver sulfadiazine)
- 547-32-0(Sulfadiazine sodium)
- 651-06-9(Sulfameter)
- 5501-44-0(Benzenesulfonamide, N-[5-(2-methoxyethoxy)-2-pyrimidinyl]-4-methyl-)
- 1189426-16-1(Sulfadiazine-13C6)